Cas no 92379-11-8 (4-Hydroxy-3-phenylbenzoic acid)

• Product Name: 4-Hydroxy-3-phenylbenzoic acid
• CAS No: 92379-11-8
• MF: C₁₃H₁₀O₃
• MW: 214.216703891754
• CID: 2859208
• PubChem ID: 11586549
• Update Time: 2025-06-09

4-Hydroxy-3-phenylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-[1,1'-biphenyl]-3-carboxylic acid
• 4-hydroxy-3-phenylbenzoic acid
• 6-HYDROXY-[1,1-BIPHENYL]-3-CARBOXYLIC ACID
• 6-Hydroxy(1,1'-biphenyl)-3-carboxylic acid
• G62778
• Z363994496
• DB-383756
• SDA37911
• 3-phenyl 4-hydroxybenzoic acid
• 4-hydroxy-3-phenylbenzoicacid
• 6-Hydroxy[1,1a(2)-biphenyl]-3-carboxylic acid
• 92379-11-8
• [1,1'-Biphenyl]-3-carboxylic acid, 6-hydroxy-
• SCHEMBL901046
• 6-Hydroxy[1,1'-biphenyl]-3-carboxylic acid
• AKOS000124393
• 3-phenyl-4-hydroxybenzoic Acid
• CS-0248969
• EN300-42030
• 856-909-5
• DTXSID401268752
• 4-Hydroxy-3-phenylbenzoic acid

• Inchi： 1S/C13H10O3/c14-12-7-6-10(13(15)16)8-11(12)9-4-2-1-3-5-9/h1-8,14H,(H,15,16)
• InChI Key： LPADJMFUBXMZNL-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C(=O)O)C=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 214.062994177Da
• Monoisotopic Mass: 214.062994177Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-Hydroxy-3-phenylbenzoic acid

Introduction to 4-Hydroxy-3-phenylbenzoic acid (CAS No. 92379-11-8)

4-Hydroxy-3-phenylbenzoic acid, with the Chemical Abstracts Service (CAS) number 92379-11-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a hydroxyl group and a phenyl ring attached to a benzoic acid backbone. These structural elements contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The molecular formula of 4-Hydroxy-3-phenylbenzoic acid is C₁₃H₁₀O₃, and its molecular weight is approximately 214.22 g/mol. The compound is a white crystalline solid at room temperature and is soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in various applications, particularly in pharmaceutical formulations.

In the realm of medicinal chemistry, 4-Hydroxy-3-phenylbenzoic acid has been the subject of extensive research due to its potential therapeutic properties. Recent studies have explored its anti-inflammatory, antioxidant, and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 4-Hydroxy-3-phenylbenzoic acid exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Beyond its anti-inflammatory properties, 4-Hydroxy-3-phenylbenzoic acid has also shown promise as an antioxidant. Oxidative stress is a key factor in the development of various diseases, including neurodegenerative disorders and cardiovascular diseases. Research published in the Oxidative Medicine and Cellular Longevity journal in 2021 demonstrated that 4-Hydroxy-3-phenylbenzoic acid effectively scavenged reactive oxygen species (ROS) and protected cells from oxidative damage.

In the context of cancer research, several studies have investigated the anticancer potential of 4-Hydroxy-3-phenylbenzoic acid. A notable study published in the Cancer Letters journal in 2020 found that this compound induced apoptosis in human breast cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that 4-Hydroxy-3-phenylbenzoic acid could be a valuable lead compound for the development of novel anticancer drugs.

The structural flexibility of 4-Hydroxy-3-phenylbenzoic acid also makes it an attractive candidate for drug design and optimization. Chemists can modify the hydroxyl group or the phenyl ring to enhance its pharmacological properties or improve its solubility and bioavailability. For example, esterification or amide formation can be used to create prodrugs that are more stable or have better pharmacokinetic profiles.

In addition to its medicinal applications, 4-Hydroxy-3-phenylbenzoic acid has found use in materials science. Its ability to form stable complexes with metal ions has led to its application in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and drug delivery systems.

The synthesis of 4-Hydroxy-3-phenylbenzoic acid can be achieved through various routes, including Friedel-Crafts acylation followed by hydrolysis or direct esterification followed by hydrolysis. Recent advancements in green chemistry have led to more environmentally friendly synthetic methods that minimize waste and reduce energy consumption. For instance, a study published in the

In conclusion, 4-Hydroxy-3-phenylbenzoic acid (CAS No. 92379-11-8) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and diverse chemical properties make it an important molecule for ongoing scientific investigation and industrial development. As research continues to uncover new insights into its biological activities and potential applications, it is likely that this compound will play an increasingly significant role in advancing human health and technological innovation.